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ICH M7 Classification Framework

The ICH M7 guideline categorizes impurities into five classes based on their mutagenic and carcinogenic

potential [1]. The following table outlines these classes and how they are typically applied to alkyl halides:

Class Definition Typical Implication for Alkyl Halides
Class Known mutagenic carcinogens Known mutagenic carcinogens; high risk, requires strict
1 control [1].
Class Known mutagens with unknown Known mutagens with unknown carcinogenic potential;
2 carcinogenic potential treated as high risk [1].
Class  Alerting structures, no Alerting structures with no mutagenicity data; signals
3 mutagenicity data positive (Q)SAR prediction, treated as potential genotoxic
impurity (PGI) [1].

Class  Alerting structures, sufficient data N/A (Not mentioned in available search results for alkyl
4 to demonstrate lack of halides)

mutagenicity
Class  No structural alerts for No structural alerts; may be considered non-genotoxic if
5 mutagenicity sufficient data exists [1].
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Alkyl halides are generally considered Potential Genotoxic Impurities (PGIs) as they can alkylate DNA
bases [1]. A 2022 study performing an in silico analysis on 144 small alkyl halides found that the vast

majority (124 out of 144) were classified into Classes 1, 2, or 3, underscoring their high inherent risk [1].

Methodology for Classification

The ICH M7 guideline recommends a standardized approach for impurity classification, which you can

apply to evaluate 2-bromobutanal.

Experimental Workflow for ICH M7 Classification

The following diagram illustrates the logical workflow for classifying an impurity according to ICH M7

guidelines:
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Detailed Protocols

¢ (Q)SAR Analysis

o Purpose: To predict the mutagenic potential of an impurity using computational models, serving
as a substitute for biological testing under ICH M7 [2].

o Protocol: The guideline mandates the use of two complementary (Q)SAR methodologies:

= Expert Knowledge Rule-Based System: This system (e.g., Derek Nexus) relies on a
knowledge base of established structural alerts for mutagenicity and expert rules [2].

= Statistical-Based System: This system (e.g., Sarah Nexus, CASE Ultra) uses statistical
models derived from large databases of experimental results to identify correlations
between chemical structure and activity [1] [2].

o Interpretation: If both methodologies yield a negative prediction (no structural alerts), the
impurity can be classified as Class 5. If either system yields a positive prediction, the impurity
is considered to have mutagenic concern (Class 1, 2, or 3), unless existing experimental data
definitively overrules the prediction [2].

e Expert Judgment

o Purpose: To resolve conflicting, inconclusive, or ambiguous predictions from (Q)SAR analyses
or existing literature [2].

o Protocol: This is a formal review process typically conducted by a team of toxicologists and
chemists. They scrutinize the (Q)SAR results, examining the underlying reasoning and the
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specific training set compounds that generated an alert. The team also conducts a broader
assessment considering factors like:
= Chemical Analogy: Searching for structurally similar compounds with reliable
experimental Ames test data [2].
= Mechanistic Plausibility: Evaluating the compound's potential to be metabolically
activated or its inherent electrophilicity and reactivity with DNA [2].
= 3D Structure Analysis: Considering aspects like planarity, which can influence DNA
intercalation, but may not be captured by standard 2D (Q)SAR systems [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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